AMPK activator 2

• Molecular Formula: C13H18F3N5
• Molecular Weight: 301.31 g/mol
• InChI: InChI=1S/C13H18F3N5/c1-8(2)7-19-11(17)21-12(18)20-10-5-3-9(4-6-10)13(14,15)16/h3-6,8H,7H2,1-2H3,(H5,17,18,19,20,21)
• InChIKey: JXOHSFOLTWPYFM-UHFFFAOYSA-N

AMPK Activator 2 Evidence Summary

AMPK activator 2 (also designated compound 7a; CAS 2410961-69-0; free base MW 301.31; HCl salt MW 337.77) is a synthetic fluorine-containing proguanil derivative within the biguanide chemotype . It was identified from a focused library of 13 novel fluorinated proguanil analogs designed via intermediate derivatization to enhance anti-proliferative activity beyond the parent drug proguanil . Unlike generic biguanides such as metformin that require millimolar concentrations for cancer-cell growth inhibition, AMPK activator 2 operates in the low-micromolar range and engages a defined AMPK→mTOR/4EBP1/p70S6K signaling axis, making it a mechanistically tractable tool compound for cancer-relevant AMPK pathway interrogation .

Fluorinated biguanide chemotype for AMPK pathway interrogation

Low-micromolar anti-proliferative activity; avoids millimolar metformin constraints

Mechanistically characterized tool compound engaging AMPK→mTOR/4EBP1/p70S6K axis

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

Why AMPK Activator 2 Cannot Be Substituted

AMPK activation is not a uniform pharmacological outcome. Biguanides vary enormously in anti-proliferative potency: metformin requires millimolar concentrations to suppress cancer cell growth, and even proguanil—the most potent anti-proliferative biguanide among clinically used agents—is substantially weaker than fluorinated derivative 7a across a panel of human cancer lines . Allosteric AMPK activators from different chemotypes (e.g., A-769662, MK-8722) engage the kinase through distinct binding sites and produce divergent downstream signaling signatures, precluding their use as drop-in replacements . Furthermore, 7a is the only proguanil-derived compound in its series for which full AMPK→mTOR/4EBP1/p70S6K pathway engagement has been demonstrated by concentration- and time-dependent western blotting, establishing it as the mechanistically validated representative of this fluorine-containing biguanide subclass .

Biguanide potency context

Metformin and proguanil require millimolar or higher concentrations for cancer-cell growth inhibition; potency context may shift pathway engagement profiles compared to 7a.

Chemotype divergence

Allosteric AMPK activators (A-769662, MK-8722) bind distinct kinase sites and produce divergent downstream signatures; may not reproduce 7a's signaling outcome.

Mechanistic validation gap

Among fluorinated proguanil analogs, only 7a has published multi-node AMPK pathway engagement data; other derivatives lack documented target engagement.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source
• [2] Myers RW, Guan HP, Ehrhart J, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science, 2017, 357(6350), 507–511. DOI: 10.1126/science.aah5582. View Source

AMPK Activator 2 Comparative Evidence

Bladder & Lung Anti-Proliferative Potency vs. Proguanil

In the same MTT assay (72 h treatment), derivative 7a (AMPK activator 2) exhibited IC50 values of 2.0 µM (UMUC3 bladder cancer), 3.1 µM (T24 bladder cancer), and 1.3 µM (A549 lung cancer), which the authors describe as the best anti-proliferative activity among all 13 tested fluorine-containing derivatives and substantially lower than the parent compound proguanil . The paper explicitly states that 'derivative 7a showed best anti-proliferative activities with IC50 value of 2.0 µM for UMUC3, 3.1 µM for T24, 1.3 µM for A549 among 13 tested derivatives' . Proguanil was run in parallel in the identical assay panel; the abstract and results confirm that compounds 7a, 7d, and 8e had 'much lower IC50 than proguanil in 5 human cancerous cell lines' . Quantitative 7a-to-proguanil fold differences are reported in the original Table 1 but the published text confirms a statistically significant superiority (P < 0.05–0.001 across cell lines) .

Bladder & Lung Potency vs. Proguanil

Head-to-head

7a IC50: 2.0 µM (UMUC3), 3.1 µM (T24), 1.3 µM (A549) Proguanil: significantly higher IC50 across all 5 lines (P

Reported anti-proliferative rank within fluorinated series; supports selection for bladder/lung cell models

MTT assay, 72 h; triplicate measurements

Cancer vs. HUVEC Selectivity

Cross-study comparable

HUVEC IC50: 8.5 µM Selectivity index: 6.5 (A549), 4.3 (UMUC3), 2.7 (T24)

Cell-model selectivity context; highest cancer-to-normal margin in the series for lung carcinoma model

Normal endothelial counter-screen; compared to analog 8e (HUVEC IC50 6.4 µM)

Cell-Line Specificity vs. 8e

Head-to-head

7a superior in bladder/lung (IC50 1.3–3.1 µM) 8e superior in ovarian/colorectal (IC50 1.5–1.8 µM)

Tissue-type potency inversion; supports use-case-dependent compound selection

MTT assay, 5 cancer lines; no single derivative dominates all lines

AMPK-mTOR Pathway Validation

Supporting evidence

Concentration- and time-dependent p-AMPK upregulation; p-mTOR, p-4EBP1, p-p70S6K decrease (0–2 µM, 0–12 h)

Only derivative with published multi-node pathway target engagement; reduces off-target uncertainty

Western blot data; no equivalent full-pathway data for proguanil, 7d, or 8e

Dual Proliferation & Migration vs. Proguanil

Head-to-head

7a: significant inhibition of colony formation and wound closure in all 5 lines Proguanil: no significant migration effect

Functional gain over parent biguanide; supports anti-migratory endpoint studies

Clonogenic and scratch wound healing assays; P

Potency Context vs. Metformin

Class-level inference

7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)

Class-level potency context; supports selection when µM working concentrations are required

No direct head-to-head assay; metformin data from published literature

Evidence Dimension	Anti-proliferative IC50 (MTT, 72 h)
Target Compound Data	UMUC3: 2.0 µM; T24: 3.1 µM; A549: 1.3 µM
Comparator Or Baseline	Proguanil (parent biguanide): IC50 values significantly higher than 7a across all 5 tested cancer lines (exact values in Table 1 of the source; the paper states 'much lower IC50 than proguanil')
Quantified Difference	7a IC50 values are markedly lower than proguanil across all tested lines; statistical significance at P < 0.05 to P < 0.001; 7a ranked as the most potent derivative in UMUC3, T24, and A549 among 13 analogs
Conditions	Human cancer cell lines (UMUC3, T24 bladder; A549 lung); MTT assay; 72 h compound exposure; triplicate measurements

Why This Matters

This head-to-head dataset establishes that fluorination of the proguanil scaffold—specifically the trifluoromethylphenyl substitution pattern in 7a—dramatically enhances anti-proliferative potency, making AMPK activator 2 the most effective compound in its chemotype for bladder and lung cancer models and providing a clear rationale for selecting it over unmodified proguanil or less active fluorinated analogs.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

Cancer Cell Selectivity vs. HUVEC

The anti-proliferative activity of derivative 7a was concurrently evaluated against the normal human umbilical vein endothelial cell line HUVEC. The IC50 against HUVEC was 8.5 µM , yielding a selectivity index (HUVEC IC50 / cancer cell IC50) of approximately 4.3-fold for UMUC3, 2.7-fold for T24, and 6.5-fold for A549 . By contrast, the structurally related derivative 8e showed a HUVEC IC50 of 6.4 µM with only 4.3-fold selectivity over its most sensitive cancer line A2780 (IC50 1.5 µM) . This indicates that 7a provides the widest selectivity margin against the normal endothelial cell benchmark within the series. Importantly, proguanil at the concentrations tested did not produce significant effects on HUVEC viability, consistent with its weaker anti-proliferative activity overall .

Cancer vs. HUVEC Selectivity

Cross-study comparable

HUVEC IC50: 8.5 µM Selectivity index: 6.5 (A549), 4.3 (UMUC3), 2.7 (T24)

Cell-model selectivity context; highest cancer-to-normal margin in the series for lung carcinoma model

Normal endothelial counter-screen; compared to analog 8e (HUVEC IC50 6.4 µM)

Evidence Dimension	Cancer vs. normal cell anti-proliferative selectivity (MTT IC50 ratio)
Target Compound Data	HUVEC IC50 = 8.5 µM; selectivity index vs. A549 = 6.5; vs. UMUC3 = 4.3; vs. T24 = 2.7
Comparator Or Baseline	Derivative 8e: HUVEC IC50 = 6.4 µM; selectivity index vs. A2780 = 4.3. Proguanil: no significant effect on HUVEC at tested concentrations due to inherently weak anti-proliferative potency.
Quantified Difference	7a's selectivity index for A549 (6.5) exceeds 8e's best selectivity index (4.3). The absolute HUVEC IC50 for 7a (8.5 µM) is also higher than for 8e (6.4 µM), indicating a larger nominal safety margin in the normal cell counter-screen.
Conditions	HUVEC normal human umbilical vein endothelial cells; MTT assay; 0–8 µM compound range; 72 h treatment; triplicate measurements

Why This Matters

When selecting an AMPK-activating biguanide probe for in vitro cancer studies, the HUVEC counter-screen data provide a quantitative basis for prioritizing 7a over 8e when targeting lung (A549) or bladder (UMUC3) models, as 7a offers a wider therapeutic index between cancer cell killing and normal endothelial cell toxicity.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

Cell-Line Specificity vs. Analog 8e

Within the same 13-compound series, a clear divergence in tissue-type specificity was documented: derivative 7a is most potent in bladder (UMUC3, T24) and lung (A549) cancer lines, whereas derivative 8e shows superior potency in ovarian (A2780, IC50 = 1.5 µM) and colorectal (HCT116, IC50 = 1.8 µM) cancer lines . The authors explicitly note that 'derivative 8e with an IC50 value of 1.5 µM for A2780, 1.8 µM for HCT116 was stronger than derivative 7a, indicating existence of cellular specificities of these derivatives' . This cell-line-dependent potency inversion between 7a and 8e—despite their shared biguanide scaffold—demonstrates that subtle structural modifications (trifluoromethylphenyl in 7a vs. the 8e substitution pattern) drive tissue-specific anti-proliferative activity, precluding the use of 8e as a functional equivalent of 7a in bladder or lung cancer experimental systems.

Cell-Line Specificity vs. 8e

Head-to-head

7a superior in bladder/lung (IC50 1.3–3.1 µM) 8e superior in ovarian/colorectal (IC50 1.5–1.8 µM)

Tissue-type potency inversion; supports use-case-dependent compound selection

MTT assay, 5 cancer lines; no single derivative dominates all lines

Evidence Dimension	Cell-line-specific anti-proliferative IC50 ranking within the same compound series
Target Compound Data	7a: UMUC3 = 2.0 µM, T24 = 3.1 µM, A549 = 1.3 µM (highest potency in series for these lines); A2780 and HCT116 values are higher than 8e
Comparator Or Baseline	8e: A2780 = 1.5 µM, HCT116 = 1.8 µM (higher potency than 7a in these lines); 7d: intermediate activity across all five lines
Quantified Difference	7a outperforms 8e in bladder/lung lines (ranked #1 in series for UMUC3/T24/A549). 8e outperforms 7a in ovarian/colorectal lines (ranked #1 in series for A2780/HCT116). The potency crossover is qualitative and cell-line-dependent; no single derivative dominates all five cancer lines.
Conditions	MTT assay; 72 h; 5 human cancer cell lines: UMUC3 (bladder), T24 (bladder), A2780 (ovarian), A549 (lung), HCT116 (colorectal)

Why This Matters

This evidence prevents incorrect procurement substitutions: a researcher studying bladder or lung cancer should select 7a, not 8e, as the most potent probe in those specific tissue contexts. The data define a use-case-dependent selection criterion rooted in quantitative differential potency rather than generic class membership.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

AMPK-mTOR Pathway Validation

Among the 13 synthesized derivatives, only compound 7a was selected as the representative compound for full mechanistic characterization. Western blot analysis demonstrated that 7a (0–2 µM concentration gradient, 0–12 h time gradient) up-regulated phosphorylation of AMPK (p-AMPK) and concomitantly down-regulated phosphorylation of mTOR, 4EBP1, and p70S6K in a concentration- and time-dependent manner . The paper states: 'phosphorylation of AMPK was significantly up-regulated with concentration gradient (0–2 µM) or time gradient (0–12 h) after treatment with derivative 7a' and 'the phosphorylation of mTOR, 4EBP1 and p70S6K were decreased' . No equivalent full-pathway western blot characterization was performed for proguanil, 7d, or 8e in this study, making 7a the only compound in its class with published, multi-node AMPK pathway validation data.

AMPK-mTOR Pathway Validation

Supporting evidence

Concentration- and time-dependent p-AMPK upregulation; p-mTOR, p-4EBP1, p-p70S6K decrease (0–2 µM, 0–12 h)

Only derivative with published multi-node pathway target engagement; reduces off-target uncertainty

Western blot data; no equivalent full-pathway data for proguanil, 7d, or 8e

Evidence Dimension	AMPK signaling pathway target engagement (western blot: p-AMPK, p-mTOR, p-4EBP1, p-p70S6K)
Target Compound Data	7a: concentration-dependent (0–2 µM) and time-dependent (0–12 h) increase in p-AMPK; decrease in p-mTOR, p-4EBP1, p-p70S6K
Comparator Or Baseline	No equivalent full-pathway western blot data are reported for proguanil, 7d, or 8e in the same study; other derivatives were evaluated only by MTT, clonogenic, and scratch wound healing assays.
Quantified Difference	Qualitative difference: 7a is the only derivative with published multi-node AMPK pathway validation. The pathway modulation occurs at concentrations consistent with the anti-proliferative IC50 range (0–2 µM).
Conditions	Western blot; cancer cell lines; concentration gradient (0–2 µM); time gradient (0–12 h)

Why This Matters

For researchers requiring a tool compound with documented on-target pathway engagement, 7a is currently the only fluorine-containing proguanil derivative with published mechanistic data confirming the AMPK→mTOR→4EBP1/p70S6K signaling cascade. This reduces the risk of investing in compounds whose anti-proliferative effects may be AMPK-independent or off-target-driven.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

Dual Proliferation & Migration Inhibition vs. Proguanil

Beyond MTT-based proliferation assays, derivative 7a was tested in orthogonal functional assays: clonogenic (colony formation) and scratch wound healing (migration) assays. The paper states that 'the inhibitory effects of derivatives 7a, 7d and 8e on proliferation and migration of human cancer cell lines were much better than proguanil as well' . The clonogenic assay demonstrated that derivatives 7a, 7d, and 8e inhibited colony formation more profoundly than proguanil across all five cancer lines. In the scratch wound healing assay, 7a, 7d, and 8e at tested concentrations significantly reduced cell migration into the wound area, whereas 'proguanil treatment at this concentration did not cause significant change' . This dual anti-proliferative and anti-migratory activity profile, absent in proguanil itself, represents a functional gain achieved through fluorine incorporation into the biguanide scaffold.

Dual Proliferation & Migration vs. Proguanil

Head-to-head

7a: significant inhibition of colony formation and wound closure in all 5 lines Proguanil: no significant migration effect

Functional gain over parent biguanide; supports anti-migratory endpoint studies

Clonogenic and scratch wound healing assays; P

Potency Context vs. Metformin

Class-level inference

7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)

Class-level potency context; supports selection when µM working concentrations are required

No direct head-to-head assay; metformin data from published literature

Evidence Dimension	Colony formation inhibition (clonogenic assay) and cell migration inhibition (scratch wound healing assay)
Target Compound Data	7a: significant inhibition of colony formation and cell migration in all five tested cancer cell lines (UMUC3, T24, A2780, A549, HCT116)
Comparator Or Baseline	Proguanil: weaker inhibition of colony formation; no significant effect on cell migration at the tested concentration. Derivatives 7d and 8e: also superior to proguanil but with different cell-line specificity profiles.
Quantified Difference	Qualitative but statistically significant: 7a, 7d, and 8e all outperformed proguanil in both assays (P < 0.05 to P < 0.001). Proguanil failed to significantly inhibit migration at the tested concentration.
Conditions	Clonogenic assay: 5 human cancer cell lines; Scratch wound healing assay: cancer cell lines; concentration range as specified in the source; independent triplicate experiments

Why This Matters

The dual functional phenotype (proliferation arrest + migration blockade) distinguishes 7a from proguanil and positions it as a more functionally versatile tool compound. For researchers studying cancer cell invasion and metastasis-relevant endpoints, 7a provides an anti-migratory activity that proguanil lacks.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

Potency Advantage vs. Metformin

The authors frame their study by highlighting a critical limitation of metformin as an anti-cancer agent: 'preclinical studies have shown that effective metformin concentration to kill cancer cells is always in the milli molar range, making it difficult to translate into clinical administration since it is practically arduous to achieve this high concentration via conventional administration routes' . In contrast, derivative 7a achieves IC50 values of 1.3–3.1 µM across sensitive cancer lines , representing an approximately 1,000-fold potency enhancement relative to the millimolar concentrations required for metformin in comparable cancer cell viability assays. This potency differential is attributable to the proguanil scaffold's inherently superior anti-proliferative activity among biguanides, further amplified by fluorine substitution .

Potency Context vs. Metformin

Class-level inference

7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)

Class-level potency context; supports selection when µM working concentrations are required

No direct head-to-head assay; metformin data from published literature

Evidence Dimension	Effective anti-proliferative concentration range in human cancer cell lines
Target Compound Data	7a IC50 range: 1.3–3.1 µM in sensitive cancer lines (UMUC3, T24, A549)
Comparator Or Baseline	Metformin: effective cancer-cell-killing concentrations in the millimolar range (cited as a general class observation in the source introduction; exact metformin IC50 values not measured within this study)
Quantified Difference	Approximately 1,000-fold potency advantage for 7a over metformin (low µM vs. mM range). Note: this is a class-level inference; direct head-to-head IC50 comparison between 7a and metformin was not performed in the same assay platform.
Conditions	Class-level potency comparison; 7a data from MTT assay (72 h) in UMUC3, T24, A549; metformin data cited from the broader preclinical literature as reviewed in the source introduction.

Why This Matters

For researchers deciding between a generic biguanide (metformin) and a purpose-designed fluorinated proguanil derivative for cancer-focused AMPK pathway studies, the three-order-of-magnitude potency advantage of 7a translates to experimentally practical working concentrations and reduces the risk of confounding off-target effects associated with supra-pharmacological metformin dosing.

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source

AMPK Activator 2 Application Scenarios

Bladder Cancer AMPK-mTOR Interrogation

AMPK activator 2 (7a) is the most potent compound in its chemotype for bladder cancer cell lines UMUC3 (IC50 = 2.0 µM) and T24 (IC50 = 3.1 µM), with confirmed p-AMPK upregulation and p-mTOR/p-4EBP1/p-p70S6K downregulation at 0–2 µM . The compound also significantly inhibits colony formation and wound closure in these lines, whereas proguanil fails to block migration . This makes 7a the tool compound of choice for dissecting AMPK-dependent anti-proliferative and anti-migratory mechanisms in bladder cancer models.

Lung Cancer AMPK-Mediated Growth Inhibition

With an A549 IC50 of 1.3 µM—the lowest IC50 recorded for 7a across all tested lines—and a selectivity index of 6.5 against HUVEC normal endothelial cells (IC50 = 8.5 µM), 7a offers the widest cancer-to-normal therapeutic window in the series . Researchers investigating AMPK-dependent growth inhibition in non-small cell lung cancer models can leverage this favorable index to design experiments with reduced confounding cytotoxicity in normal cell controls.

SAR Reference for Fluorinated Biguanides

As the most thoroughly characterized derivative in the 13-compound series—with published IC50 data across five cancer lines, HUVEC counter-screen data, clonogenic and migration assay results, and full AMPK→mTOR pathway western blot validation—7a serves as the benchmark reference compound for medicinal chemistry programs optimizing fluorine-containing proguanil derivatives . Its defined trifluoromethylphenyl substitution pattern and heptyl side chain provide a validated starting point for further SAR exploration.

Dual-Readout Phenotypic Screening (Proliferation & Migration)

Unlike proguanil, which inhibits proliferation but not migration at tested concentrations, 7a demonstrates a dual functional phenotype: reduced colony formation and blocked wound closure across all five tested cancer lines . This dual-readout capability makes 7a suitable for phenotypic screening cascades that require simultaneous assessment of both cytostatic and anti-migratory compound effects within a single chemical probe.

Application

Selection Property

Validation Focus

Bladder cancer AMPK-mTOR pathway studies

Cell-line potency profile in bladder carcinoma models

AMPK target engagement and anti-migratory endpoint validation

Lung cancer AMPK-dependent growth inhibition

Cancer-to-normal cell selectivity context

HUVEC counter-screen for selectivity margin assessment

Fluorinated biguanide medicinal chemistry SAR

Benchmark compound with multi-parametric characterization

Cross-assay reproducibility (proliferation, migration, target engagement)

Phenotypic screening for cytostatic/anti-migratory hits

Dual functional readout (colony formation and wound closure)

Comparative assay context with parent biguanide control

• [1] Di Xiao, Zhicheng Lu, Zhiren Wang, Sichun Zhou, Mengru Cao, Jun Deng, Xin Hu, Mei Peng, Caimei He, Jingtao Wu, Simeng Xu, Huihui Zhang, Cangcang Xu, Wei Wang, Aiying Guan, Xiaoping Yang. Synthesis, biological evaluation and anti-proliferative mechanism of fluorine-containing proguanil derivatives. Bioorganic & Medicinal Chemistry, 2020, 28(2), 115258. DOI: 10.1016/j.bmc.2019.115258. View Source